Cas no 869891-41-8 (methyl 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: methyl 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 869891-41-8
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• MDL: MFCD20133912
• CID: 1027092
• PubChem ID: 28818763
• Update Time: 2025-05-22

methyl 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-dihydroxy-6-methylpyrimidine-5-carboxylate
• methyl 6-methyl-2,4-dioxo-1H-pyrimidine-5-carboxylate
• methyl 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• WMENLTSMANJRGJ-UHFFFAOYSA-N
• 3703AC
• ST24047574
• Z317046530
• 4-methyl-2,6-dioxo-3H-pyrimidine-5-carboxylic acid methyl ester
• Methyl 1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinecarboxylate (ACI)
• 2,4-Dihydroxy-6-methylpyrimidine-5-carboxylic acid methyl ester
• Z283705042
• METHYL 4-METHYL-2,6-DIOXO-1,3-DIHYDROPYRIMIDINE-5-CARBOXYLATE
• EN300-29408
• SB57396
• Methyl2,4-dihydroxy-6-methylpyrimidine-5-carboxylate
• AS-69289
• AKOS008101439
• DTXSID50651687
• MFCD20133912
• AKOS016001811
• CS-0153653
• SCHEMBL62885
• DB-119286
• 869891-41-8

• MDL： MFCD20133912
• Inchi： 1S/C7H8N2O4/c1-3-4(6(11)13-2)5(10)9-7(12)8-3/h1-2H3,(H2,8,9,10,12)
• InChI Key： WMENLTSMANJRGJ-UHFFFAOYSA-N
• SMILES： O=C1NC(C)=C(C(OC)=O)C(=O)N1

Computed Properties

• Exact Mass: 184.04840674g/mol
• Monoisotopic Mass: 184.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.5
• XLogP3: -0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on methyl 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Introduction to Methyl 6-Methyl-2,4-Dioxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxylate (CAS No: 869891-41-8)

Methyl 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a chemical compound with the CAS registry number 869891-41-8. This compound belongs to the class of pyrimidines and is characterized by its unique structure and functional groups. The molecule consists of a tetrahydropyrimidine ring system with two oxygen atoms at positions 2 and 4, a methyl group at position 6, and a carboxylate group at position 5. The presence of these functional groups makes this compound highly versatile and valuable in various chemical and biological applications.

The synthesis of methyl 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate involves a series of well-defined chemical reactions. Researchers have explored different synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on using green chemistry principles to minimize environmental impact while maintaining high efficiency in the synthesis process. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times and improve product quality.

One of the most promising applications of methyl 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is in the field of drug discovery. The compound has shown potential as a lead molecule for developing new pharmaceutical agents targeting various diseases. Recent research has highlighted its ability to inhibit specific enzymes involved in metabolic disorders and inflammatory processes. For example, studies have demonstrated that this compound can modulate the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in conditions like arthritis and cardiovascular diseases.

In addition to its pharmacological applications, methyl 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has also found use in agrochemicals. Its ability to interact with plant enzymes makes it a candidate for developing new crop protection agents. Recent findings suggest that this compound can enhance plant resistance to environmental stressors such as drought and salinity by modulating stress-responsive pathways. This opens up new avenues for sustainable agriculture practices.

The structural properties of methyl 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate make it an interesting subject for materials science research as well. The tetrahydropyrimidine ring system provides a rigid framework that can be exploited for designing advanced materials with tailored properties. For instance, researchers have investigated its potential as a building block for constructing supramolecular assemblies and functional polymers. These materials could find applications in electronics and energy storage technologies.

From an analytical standpoint,methyl 6-methyl-2,dioxo,tetrahydropyrimidine carboxylate has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed insights into its molecular structure,dynamic behavior,and interaction patterns with other molecules.Recent advancements in computational chemistry have also enabled researchers to model the electronic properties of this compound at an atomic level.These computational studies complement experimental findings and aid in predicting its reactivity under various conditions.

In conclusion,methyl 6-methyl-,dioxo-,tetrahydropyrimidine carboxylate (CAS No:869891-) is a multifaceted compound with diverse applications across different scientific disciplines.The ongoing research into its synthesis,application,and structural properties continues to uncover new possibilities for its utilization.The integration of cutting-edge technologies such as green chemistry,machine learning,and advanced spectroscopy is expected to further enhance our understanding of this compound's potential.These developments underscore the importance of continued investment in chemical research to unlock novel solutions for pressing global challenges.